Cas no 1133057-97-2 ([9-(1-naphthalenyl)-9H-carbazol-3-yl]-Boronic acid)

• Product Name: [9-(1-naphthalenyl)-9H-carbazol-3-yl]-Boronic acid
• CAS No: 1133057-97-2
• MF: C₂₂H₁₆BNO₂
• MW: 337.178945541382
• CID: 1201391
• PubChem ID: 57746270
• Update Time: 2025-04-20

[9-(1-naphthalenyl)-9H-carbazol-3-yl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

• [9-(1-naphthalenyl)-9H-carbazol-3-yl]-Boronic acid
• B-[9-(1-Naphthalenyl)-9H-carbazole-3-yl]-boronic acid
• [9-(1-naphthalenyl)-9H-carbazol-3-yl]-Boronic acid; 1NCBA
• SCHEMBL3664181
• 1133057-97-2
• (9-naphthalen-1-ylcarbazol-3-yl)boronic acid
• (9-(Naphthalen-1-yl)-9H-carbazol-3-yl)boronicacid

• Inchi： 1S/C22H16BNO2/c25-23(26)16-12-13-22-19(14-16)18-9-3-4-10-21(18)24(22)20-11-5-7-15-6-1-2-8-17(15)20/h1-14,25-26H
• InChI Key： CMGJBMURTIQSQE-UHFFFAOYSA-N
• SMILES： OB(C1=CC=C2C(=C1)C1C=CC=CC=1N2C1=CC=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 336.13108
• Monoisotopic Mass: 337.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr)
• PSA: 45.39